Cas no 56106-93-5 (Methanone, [4-[methyl(phenylmethyl)amino]-3-nitrophenyl]phenyl-)

• Product Name: Methanone, [4-[methyl(phenylmethyl)amino]-3-nitrophenyl]phenyl-
• CAS No: 56106-93-5
• MF: C₂₁H₁₈N₂O₃
• MW: 346.379225254059
• CID: 349777
• PubChem ID: 23342779
• Update Time: 2025-04-19

Methanone, [4-[methyl(phenylmethyl)amino]-3-nitrophenyl]phenyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-[methyl(phenylmethyl)amino]-3-nitrophenyl]phenyl-
• [4-[benzyl(methyl)amino]-3-nitrophenyl]-phenylmethanone
• DTXSID20633192
• 56106-93-5
• SCHEMBL11448393
• {4-[Benzyl(methyl)amino]-3-nitrophenyl}(phenyl)methanone

• Inchi： 1S/C21H18N2O3/c1-22(15-16-8-4-2-5-9-16)19-13-12-18(14-20(19)23(25)26)21(24)17-10-6-3-7-11-17/h2-14H,15H2,1H3
• InChI Key： UDIWAEGYDJIUSP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1C=CC(=C(C=1)[N+](=O)[O-])N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 346.13184
• Monoisotopic Mass: 346.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• PSA: 63.45